Cas no 1450977-82-8 (methyl 1-(oxan-4-yl)azetidine-2-carboxylate)
methyl 1-(oxan-4-yl)azetidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Azetidinecarboxylic acid, 1-(tetrahydro-2H-pyran-4-yl)-, methyl ester
- methyl 1-(oxan-4-yl)azetidine-2-carboxylate
-
- Inchi: 1S/C10H17NO3/c1-13-10(12)9-2-5-11(9)8-3-6-14-7-4-8/h8-9H,2-7H2,1H3
- InChI Key: FJBYOMNTEKKEMJ-UHFFFAOYSA-N
- SMILES: N1(C2CCOCC2)CCC1C(OC)=O
methyl 1-(oxan-4-yl)azetidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM460146-250mg |
methyl 1-(oxan-4-yl)azetidine-2-carboxylate |
1450977-82-8 | 95%+ | 250mg |
$1071 | 2023-02-02 | |
| Chemenu | CM460146-500mg |
methyl 1-(oxan-4-yl)azetidine-2-carboxylate |
1450977-82-8 | 95%+ | 500mg |
$1093 | 2023-02-02 | |
| Chemenu | CM460146-1g |
methyl 1-(oxan-4-yl)azetidine-2-carboxylate |
1450977-82-8 | 95%+ | 1g |
$1137 | 2023-02-02 | |
| Enamine | EN300-365496-0.05g |
methyl 1-(oxan-4-yl)azetidine-2-carboxylate |
1450977-82-8 | 95% | 0.05g |
$245.0 | 2023-03-02 | |
| Enamine | EN300-365496-0.1g |
methyl 1-(oxan-4-yl)azetidine-2-carboxylate |
1450977-82-8 | 95% | 0.1g |
$366.0 | 2023-03-02 | |
| Enamine | EN300-365496-0.25g |
methyl 1-(oxan-4-yl)azetidine-2-carboxylate |
1450977-82-8 | 95% | 0.25g |
$524.0 | 2023-03-02 | |
| Enamine | EN300-365496-0.5g |
methyl 1-(oxan-4-yl)azetidine-2-carboxylate |
1450977-82-8 | 95% | 0.5g |
$824.0 | 2023-03-02 | |
| Enamine | EN300-365496-1.0g |
methyl 1-(oxan-4-yl)azetidine-2-carboxylate |
1450977-82-8 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-365496-2.5g |
methyl 1-(oxan-4-yl)azetidine-2-carboxylate |
1450977-82-8 | 95% | 2.5g |
$2071.0 | 2023-03-02 | |
| Enamine | EN300-365496-5.0g |
methyl 1-(oxan-4-yl)azetidine-2-carboxylate |
1450977-82-8 | 95% | 5.0g |
$3065.0 | 2023-03-02 |
methyl 1-(oxan-4-yl)azetidine-2-carboxylate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on methyl 1-(oxan-4-yl)azetidine-2-carboxylate
Comprehensive Overview of Methyl 1-(oxan-4-yl)azetidine-2-carboxylate (CAS No. 1450977-82-8)
Methyl 1-(oxan-4-yl)azetidine-2-carboxylate (CAS No. 1450977-82-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This ester derivative, characterized by the presence of an azetidine ring and a tetrahydropyran (oxane) moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular framework makes it particularly valuable for the development of bioactive molecules, including drug candidates targeting neurological and metabolic disorders.
In recent years, the demand for heterocyclic compounds like methyl 1-(oxan-4-yl)azetidine-2-carboxylate has surged, driven by their role in modern drug discovery. Researchers frequently search for "azetidine derivatives in medicinal chemistry" or "tetrahydropyran-based synthesis," reflecting the compound's relevance in designing novel therapeutics. Its CAS No. 1450977-82-8 is often queried in databases to access technical data sheets, safety information, and synthetic protocols, highlighting its importance in industrial and academic settings.
The compound's synthesis typically involves multi-step organic reactions, including ring-forming strategies and esterification. Its azetidine-2-carboxylate core is a key motif in peptidomimetics, which mimic natural peptides to modulate biological pathways. This aligns with trending topics like "small molecule drug design" and "fragment-based drug discovery," where such scaffolds are pivotal. Additionally, the oxan-4-yl group enhances solubility and bioavailability, addressing common challenges in pharmacokinetics.
From an industrial perspective, methyl 1-(oxan-4-yl)azetidine-2-carboxylate is often discussed in contexts like "scalable synthetic routes" and "green chemistry alternatives." Environmental concerns have spurred interest in catalytic methods to produce such intermediates sustainably. Furthermore, its non-toxic profile under standard handling conditions makes it a preferable choice for laboratories focused on high-throughput screening and combinatorial chemistry.
Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound. Researchers frequently inquire about "spectral data for CAS 1450977-82-8" or "purity assessment methods," underscoring the need for reliable quality control in its applications. The compound's stability under various pH conditions also makes it suitable for formulation studies, particularly in prodrug development.
In summary, methyl 1-(oxan-4-yl)azetidine-2-carboxylate (CAS No. 1450977-82-8) represents a critical building block in contemporary organic synthesis and drug development. Its structural versatility, combined with growing interest in heterocyclic chemistry and bioactive scaffolds, ensures its continued relevance in scientific advancements. As research trends evolve, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative chemical design.
1450977-82-8 (methyl 1-(oxan-4-yl)azetidine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)